Cas no 36720-92-0 (2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium-8-ol;chloride)

• Product name: 2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium-8-ol;chloride
• CAS No: 36720-92-0
• MF: C₂₈H₂₅NOP+
• MW: 422.478
• CID: 921572
• PubChem ID: 24194164

2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium-8-ol;chloride Chemical and Physical Properties

Names and Identifiers

• 2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium-8-ol,chloride
• 2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium-8-ol
• 8-hydroxy-2-naphthalen-1-ylmethyl-2-phenyl-2,3,4,5-tetrahydro-1H-phosphinino[4,3-b]indolium, chloride
• chloride
• NSC164952
• NSC-164952
• DTXSID30638456
• 36720-92-0
• 8-Hydroxy-2-[(naphthalen-1-yl)methyl]-2-phenyl-2,3,4,5-tetrahydro-1H-phosphinino[4,3-b]indol-2-ium chloride
• 2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium-8-ol;chloride

• Inchi： InChI=1S/C28H24NOP.ClH/c30-22-13-14-27-25(17-22)26-19-31(16-15-28(26)29-27,23-10-2-1-3-11-23)18-21-9-6-8-20-7-4-5-12-24(20)21;/h1-14,17,29H,15-16,18-19H2;1H
• InChI Key： NSWFCCNDQFKFBU-UHFFFAOYSA-N
• SMILES： C1C[P+](CC2=C1NC3=C2C=C(C=C3)O)(CC4=CC=CC5=CC=CC=C54)C6=CC=CC=C6.[Cl-]

Computed Properties

• Exact Mass: 422.16755
• Monoisotopic Mass: 457.1362291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 620
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36Ų

Experimental Properties

• PSA: 36.02
• LogP: 3.63010